n-Propyl Nitrate (Stabilized)

• CAS No.: 627-13-4
• Product Name: n-Propyl Nitrate (Stabilized)
• Molecular Formula: C3H7NO3
• Molecular Weight: 105.09 g/mol
• IUPAC Name: propyl nitrate
• Standard InChI: InChI=1S/C3H7NO3/c1-2-3-7-4(5)6/h2-3H2,1H3
• Standard InChIKey: JNTOKFNBDFMTIV-UHFFFAOYSA-N
• SMILES: CCCO[N+](=O)[O-]
• Canonical SMILES: CCCO[N+](=O)[O-]
• Boiling Point: 231 °F at 760 mm Hg (USCG, 1999); 110.0 °C; 110 °C; 231°F
• Colorform: Pale yellow liquid
• Density: 1.06 (USCG, 1999); 1.0538 @ 20 °C/4 °C; Relative density (water = 1): 1.05; 1.07
• Flash Point: 68 °F (USCG, 1999); Flash point: 20 °C ( closed cup); 20 °C c.c.; 68°F
• Melting Point: less than -150 °F (USCG, 1999); -100.0 °C; -100 °C; -148°F
• Physical Description: N-propyl nitrate appears as a white to straw-colored liquid with an ether-like odor. About the same density as water and insoluble in water. Flash point 70°F. Vapors heavier than air. Used as a fuel. Shock sensitive. The shock sensitivity is removed by addition of 1-2% of propane, butane, chloroform, ethyl ether, or methyl ether.; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to straw-colored liquid with an ether-like odor.
• Description: N-propyl nitrate appears as a white to straw-colored liquid with an ether-like odor. About the same density as water and insoluble in water. Flash point 70°F. Vapors heavier than air. Used as a fuel. Shock sensitive. The shock sensitivity is removed by addition of 1-2% of propane, butane, chloroform, ethyl ether, or methyl ether.
• Shelf Life: The shock-sensitive nitrate is desensitised by 1-2% of propane, butane, chloroform, dimethyl ether or diethyl ether.
• Solubility: Slight (NIOSH, 2016); 0.03 M; Soluble in alcohol and ether.; In water, 3,290 mg/L @ 25 °C; Solubility in water: poor; Slight
• Synonyms: n-propyl nitrate; nitric acid, propyl ester; propyl nitrate
• Vapor Density: Relative vapor density (air = 1): 3.6
• Vapor Pressure: 18 mm Hg (NIOSH, 2016); 23.46 mmHg; 23.5 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 2.4; 18 mmHg
• PubChem Compound: 12307
• Last Modified: Nov 11 2021